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Compound of Interest

Compound Name: 2-Mercaptobenzothiazole

Cat. No.: B1676294

This document provides detailed procedural guidance for the safe handling and disposal of 2-
Mercaptobenzothiazole (MBT), tailored for laboratory and research professionals. Adherence
to these protocols is critical to ensure personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling 2-Mercaptobenzothiazole, it is essential to be aware of its hazards. MBT is a
skin sensitizer, very toxic to aquatic life with long-lasting effects, and classified by the IARC as
"Probably carcinogenic to humans (Group 2A)".[1] Always handle this chemical in a well-
ventilated area and minimize dust generation.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[1][2]

Eye Protection: Use eye or face protection.[2]

Lab Coat: A lab coat is recommended to prevent skin contact.

Respiratory Protection: If dust is generated, use an approved/certified dust respirator.[3]

Incompatible Materials: Store 2-Mercaptobenzothiazole waste separately from the following
substances to avoid hazardous reactions:

e Strong oxidizing agents.[4][5]
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e Acids and acid fumes.[4][5][6]
**Step-by-Step Disposal Protocol
1. Waste Collection:

e Solid Waste: Place contaminated solids (e.g., weighing paper, contaminated gloves, bench
covers) into a designated, clearly labeled, and sealable hazardous waste container. The
container must be compatible with the chemical.

o Unused/Expired Chemical: Keep the chemical in its original container if possible. If not,
transfer it to a suitable, labeled hazardous waste container.

e Labeling: Ensure the waste container is labeled with "Hazardous Waste," the full chemical
name "2-Mercaptobenzothiazole,” and the associated hazards (e.g., "Toxic,"
"Environmental Hazard").

2. Accidental Spill Cleanup: In the event of a spill, follow these steps immediately:
e Evacuate and Secure: Isolate the spill area.[4] Remove all sources of ignition.[4]
o Wear PPE: Don appropriate PPE as listed above.

» Contain Spill: Prevent the spill from entering drains or watercourses.[2][7]

o Dampen Material: For solid spills, dampen the material with 60-70% ethanol to minimize dust
generation.[4]

o Collect Spill: Carefully pick up the dampened material using absorbent paper or appropriate
tools and place it into a suitable, closed container for disposal.[1][4] Avoid actions that create
dust.[1]

o Decontaminate: Wash the contaminated surface with 60-70% ethanol, followed by a
thorough wash with soap and water.[4]

o Dispose of Cleanup Materials: All materials used for cleanup (absorbent pads, contaminated
clothing) must be sealed in a vapor-tight plastic bag or other appropriate container and
disposed of as hazardous waste.[4]
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3. Waste Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area.

e The storage area should be cool and dry.

o Ensure the container is stored away from incompatible materials as noted above.[5][6]

4. Final Disposal:

» 2-Mercaptobenzothiazole is considered a dangerous waste and must be disposed of in

accordance with all local, regional, and national regulations.[1][2][7]

» Arrange for the collection of the waste by a licensed professional organization for waste

disposal.[1]

» Never dispose of 2-Mercaptobenzothiazole down the drain or in regular trash, as it is very

toxic to aquatic life and can cause long-term adverse effects in the environment.[1][7]

Chemical and Physical Properties Data

The following table summarizes key quantitative data for 2-Mercaptobenzothiazole.

Property Value Source
Molecular Formula C7HsNS:2 [1]
LDso (Oral, Rabbit) 1680 mg/kg [8]

LDso (Dermal, Rabbit)

>7940 mg/kg

[1]

Flash Point

243 °C / 469.4 °F

[7]

Autoignition Temperature

465 °C / 869 °F

[7]

Water Solubility

~117 mg/L at 20°C

[9]

Log P (n-octanol/water)

2.5

[7]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Mercaptobenzothiazole.
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2-Mercaptobenzothiazole Disposal Workflow

Preparation & Identification
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l
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'
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Click to download full resolution via product page

A flowchart detailing the step-by-step process for safe 2-Mercaptobenzothiazole disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. redox.com [redox.com]
e 2. chemos.de [chemos.de]
e 3. irowater.com [irowater.com]

e 4. 2-MERCAPTOBENZOTHIAZOLE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 5. 2-Mercaptobenzothiazole | C6H4SNCSH | CID 697993 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. echemi.com [echemi.com]

e 7. fishersci.com [fishersci.com]

o 8. 2-Mercaptobenzothiazole CAS#: 149-30-4 [m.chemicalbook.com]
e 9. www2.mst.dk [www2.mst.dk]

 To cite this document: BenchChem. [Proper Disposal Procedures for 2-
Mercaptobenzothiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676294#2-mercaptobenzothiazole-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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